![molecular formula C12H12ClFN2O B2974744 8-Fluoro-2,3,4,5-tetrahydro-1H-benzo[b][1,6]naphthyridin-10-one;hydrochloride CAS No. 2253630-93-0](/img/structure/B2974744.png)
8-Fluoro-2,3,4,5-tetrahydro-1H-benzo[b][1,6]naphthyridin-10-one;hydrochloride
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Description
8-Fluoro-2,3,4,5-tetrahydro-1H-benzo[b][1,6]naphthyridin-10-one;hydrochloride, also known as FTHBN, is a synthetic compound that has gained interest in scientific research due to its potential therapeutic applications. FTHBN is a heterocyclic compound that contains a naphthyridine ring system with a fluorine atom and a carbonyl group. In
Scientific Research Applications
Antibacterial Agents
Research on naphthyridine derivatives, including those with fluoro substitutions, has shown their potential as effective antibacterial agents. For instance, studies have synthesized and evaluated various naphthyridine derivatives for their in vitro and in vivo antibacterial activities, revealing some compounds with significant activity that warrants further biological study due to their enhanced efficacy compared to established antibiotics like enoxacin. These findings suggest the utility of naphthyridine derivatives in developing new antibacterial agents with potential clinical applications (Egawa et al., 1984; Matsumoto et al., 1984).
Synthesis and Structure-Activity Relationships
The synthesis of naphthyridine derivatives, including those with fluorine substituents, has been extensively studied, revealing specific structural features that enhance antibacterial activity. These studies contribute to the understanding of structure-activity relationships, guiding the design of more effective antibacterial compounds. For example, the selective introduction of fluoro groups and other substituents has been shown to significantly impact the antibacterial efficacy of these compounds, underscoring the importance of precise chemical modifications in drug development (Sánchez et al., 1988; Cailly & Begtrup, 2010).
Bioconversion Studies
Studies on the bioconversion potential of fungi with respect to the production of chlorinated aromatic compounds have explored the use of fluoro-labelled substrates. Such research underscores the potential of biological systems to modify chemical structures, including those of fluorinated compounds, opening avenues for the production of novel compounds with potential applications in various fields, including pharmaceuticals and materials science (Lauritsen & Lunding, 1998).
properties
IUPAC Name |
8-fluoro-2,3,4,5-tetrahydro-1H-benzo[b][1,6]naphthyridin-10-one;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11FN2O.ClH/c13-7-1-2-10-8(5-7)12(16)9-6-14-4-3-11(9)15-10;/h1-2,5,14H,3-4,6H2,(H,15,16);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KSYCSDAAVAJTNP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC2=C1NC3=C(C2=O)C=C(C=C3)F.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12ClFN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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